Cas no 17417-57-1 (Pyridazin-4(1H)-one)

• Product Name: Pyridazin-4(1H)-one
• CAS No: 17417-57-1
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• MDL: MFCD00233967
• CID: 830381
• PubChem ID: 565900
• Update Time: 2025-04-19

Pyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• Pyridazin-4(1H)-one
• 4(1H)-Pyridazinone
• 4-Hydroxypyridazine
• Pyridazin-4-ol
• 1H-pyridazin-4-one
• 1H-Pyridazinon-(4)
• 4-hydroxymethylpyridazine
• 4-Hydroxypyridazin (Oxo-Form)
• 4-Oxo-1,4-dihydropyridazin
• 4-Pyridazinemethanol
• 4-pyridazinylmethanol
• 5-(hydroxymethyl)pyridazine
• AGN-PC-00M0UH
• ANW-56041
• CTK4J3321
• pyridazin-4-one
• pyridazin-4-yl-methanol
• pyridazin-5-ylmethanol
• pyridazine-4-methanol
• pyridazine-4-one
• SureCN501882
• MFCD00233967
• 1,4-Dihydro-4-oxopyridazine
• D87946
• 4-pyridazinol
• 4(1H)-Pyridazinone #
• SB35226
• 17417-57-1
• EN300-234050
• 1,4-dihydropyridazin-4-one
• GS-4314
• DB-028924
• BCP22408
• AKOS015892494
• J-515981
• NoName_1717
• pyridazine, 4-hydroxy-
• VHVUTJZQFZBIRR-UHFFFAOYSA-N
• DTXSID40902473
• CS-W008723
• AC-23206
• 1h-4-pyridazinone
• AKOS015855378
• SY045502
• 20733-10-2

• MDL： MFCD00233967
• Inchi： 1S/C4H4N2O/c7-4-1-2-5-6-3-4/h1-3H,(H,5,7)
• InChI Key： VHVUTJZQFZBIRR-UHFFFAOYSA-N
• SMILES： O=C1C=NNC=C1

Computed Properties

• Exact Mass: 96.032362755g/mol
• Monoisotopic Mass: 96.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 252 ºC
• Boiling Point: 184.7±23.0 ºC (760 Torr),
• Flash Point: 65.5±22.6 ºC,
• Solubility: Soluble (146 g/l) (25 º C),